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Compound of Interest

Compound Name:
4,5-Dimethylthiazole-2-

carbaldehyde

Cat. No.: B1316184 Get Quote

Essential Safety and Handling Guide for 4,5-
Dimethylthiazole-2-carbaldehyde
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4,5-Dimethylthiazole-2-carbaldehyde. The

following procedures are based on established safety protocols for similar thiazole and

aldehyde compounds and are intended to ensure safe handling, storage, and disposal.

Chemical Profile:

Name: 4,5-Dimethylthiazole-2-carbaldehyde

Synonyms: 4,5-Dimethylthiazole-2-carboxaldehyde

CAS Number: 74531-15-0

Molecular Formula: C₆H₇NOS

Molecular Weight: 141.19 g/mol
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While a specific, comprehensive toxicological profile for 4,5-Dimethylthiazole-2-carbaldehyde
is not readily available, analogous compounds within the thiazole and aldehyde classes

present known hazards. It is crucial to handle this compound with care, assuming it may cause

skin, eye, and respiratory irritation.[1]

Potential Hazards:

May cause skin irritation.

May cause serious eye irritation.

May cause respiratory irritation.

May be harmful if swallowed or inhaled.[2][3]

Precautionary Statements:

Obtain special instructions before use.[4]

Do not handle until all safety precautions have been read and understood.[4]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5]

Wash skin thoroughly after handling.[1]

Use only outdoors or in a well-ventilated area.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.

Store in a well-ventilated place and keep the container tightly closed.[4]

Dispose of contents and container to an approved waste disposal plant.[4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended equipment for handling 4,5-
Dimethylthiazole-2-carbaldehyde.
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PPE Category Recommended Equipment Justification

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z87.1 standards. A

face shield should be worn

over safety glasses when there

is a significant risk of

splashing.[6][7]

Thiazole derivatives and

aldehydes can cause serious

eye irritation.[2] Goggles

provide direct protection

against splashes, while a face

shield offers a broader barrier.

Hand Protection

Disposable, powder-free nitrile

gloves are recommended for

incidental contact.[6][8] For

prolonged contact or tasks with

a higher risk of splashing,

consider double-gloving or

using thicker, chemical-

resistant gloves.[6]

Nitrile gloves offer good short-

term protection against a

range of chemicals.[9] Always

inspect gloves for tears or

holes before use and wash

hands thoroughly after

removal.

Body Protection

A chemical-resistant lab coat

or apron should be worn to

protect personal clothing.[6][8]

For larger-scale operations,

chemical-resistant coveralls

may be necessary.[7]

Protects against accidental

spills and contamination of

personal clothing.[6]

Respiratory Protection

Handle in a well-ventilated

area, preferably within a

chemical fume hood.[10][11] If

engineering controls are not

sufficient to maintain exposure

below permissible limits, a

NIOSH-approved respirator

may be necessary.[7][12]

Aldehyd vapors can be

irritating to the respiratory tract.

[13] A fume hood is the primary

means of exposure control.

Footwear

Closed-toe, closed-heel shoes

made of a non-porous

material.[8][10]

Protects feet from spills and

falling objects.
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Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

Handling:

Ventilation: Always handle 4,5-Dimethylthiazole-2-carbaldehyde in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation of vapors.[10][11]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing by consistently wearing

the appropriate PPE.[10]

Aerosol and Dust Prevention: Handle the compound in a manner that minimizes the

generation of dust and aerosols.[10]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[10] Contaminated clothing should be removed immediately and

laundered before reuse.[10]

Storage:

Container: Store the compound in a tightly closed, properly labeled container.[10]

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[4][10]

Segregation: Store separately from foodstuffs and other reactive chemicals.[10]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[4]

[10]

Skin Contact: In case of skin contact, immediately wash with plenty of soap and water.[4]

Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek

medical advice.
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Inhalation: Move the affected person to fresh air.[4][10] If breathing is difficult, provide

oxygen. If symptoms persist, seek medical attention.[10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[6]

Disposal Plan
Proper disposal of 4,5-Dimethylthiazole-2-carbaldehyde is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect all waste material containing this chemical in a dedicated, clearly

labeled, and sealed container.[3] Do not mix with other waste streams.

Container Disposal: Handle uncleaned, empty containers as you would the product itself.

Regulatory Compliance: All chemical waste must be disposed of in accordance with local,

state, and federal regulations. Contact your institution's Environmental Health and Safety

(EHS) department for specific guidance on hazardous waste disposal.[3][4]
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Workflow for Handling 4,5-Dimethylthiazole-2-carbaldehyde
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After Use

Seal Container
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Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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